Cas no 763904-78-5 (Bicyclo[2.2.2]octane-2-carboxylicacid, 2-amino-, (2S)-)

• Product Name: Bicyclo[2.2.2]octane-2-carboxylicacid, 2-amino-, (2S)-
• CAS No: 763904-78-5
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 550382
• PubChem ID: 11019276
• Update Time: 2025-04-19

Bicyclo[2.2.2]octane-2-carboxylicacid, 2-amino-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]octane-2-carboxylicacid, 2-amino-, (2S)-
• Bicyclo[2.2.2]octane-2-carboxylicacid, 2-amino-, (S)- (9CI)
• (3S)-3-aminobicyclo[2.2.2]octane-3-carboxylic acid
• (S)-2-Aminobicyclo[2.2.2]octane-2-carboxylic acid
• 763904-78-5
• (S)-2-Aminobicyclo[2.2.2]octane-2-carboxylicacid
• DTXSID90452059

• Inchi： 1S/C9H15NO2/c10-9(8(11)12)5-6-1-3-7(9)4-2-6/h6-7H,1-5,10H2,(H,11,12)/t6?,7?,9-/m0/s1
• InChI Key： ILNAWZRUSSBUFI-IEIXJENWSA-N
• SMILES： OC([C@@]1(CC2CCC1CC2)N)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: 1.67890